Cas no 3447-50-5 (4-(Difluoromethylthio)toluene)

• Product Name: 4-(Difluoromethylthio)toluene
• CAS No: 3447-50-5
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 2943411
• PubChem ID: 13297815
• Update Time: 2025-04-21

4-(Difluoromethylthio)toluene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethylsulfanyl)-4-methylbenzene
• (difluoromethyl)(p-tolyl)sulfane
• MFCD16301539
• SCHEMBL2321466
• ZLOWVOYXPNBQEZ-UHFFFAOYSA-N
• 3447-50-5
• 4-(Difluoromethylthio)toluene

• Inchi： 1S/C8H8F2S/c1-6-2-4-7(5-3-6)11-8(9)10/h2-5,8H,1H3
• InChI Key： ZLOWVOYXPNBQEZ-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 174.03147775g/mol
• Monoisotopic Mass: 174.03147775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 25.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers